Cas no 2097922-27-3 (1-({1-2-(2-fluorophenoxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione)

• Product name: 1-({1-2-(2-fluorophenoxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione
• CAS No: 2097922-27-3
• MF: C₁₇H₁₉FN₂O₄
• MW: 334.342168092728
• CID: 6373174
• PubChem ID: 126851195

1-({1-2-(2-fluorophenoxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-({1-2-(2-fluorophenoxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione
• 2097922-27-3
• F6549-7109
• 1-({1-[2-(2-fluorophenoxy)propanoyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione
• 1-[[1-[2-(2-fluorophenoxy)propanoyl]azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• AKOS032467103

• Inchi： 1S/C17H19FN2O4/c1-11(24-14-5-3-2-4-13(14)18)17(23)19-8-12(9-19)10-20-15(21)6-7-16(20)22/h2-5,11-12H,6-10H2,1H3
• InChI Key： NMZQSFYLTBRZDO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC(C)C(N1CC(CN2C(CCC2=O)=O)C1)=O

Computed Properties

• Exact Mass: 334.13288525g/mol
• Monoisotopic Mass: 334.13288525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9Ų
• XLogP3: 0.9

Additional information on 1-({1-2-(2-fluorophenoxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione

Introduction to 1-({1-2-(2-fluorophenoxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione and Its Significance in Modern Chemical Biology

1-({1-2-(2-fluorophenoxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. With a CAS number of 2097922-27-3, this compound represents a fascinating intersection of medicinal chemistry and pharmacology, offering insights into the development of novel bioactive molecules.

The molecular structure of this compound is characterized by a pyrrolidine-2,5-dione core, which is a well-known scaffold in drug discovery. This core structure is flanked by an azetidinyl moiety and a 2-(2-fluorophenoxy)propanoyl group, both of which contribute to the compound's overall biological activity. The presence of the fluorine atom in the 2-fluorophenoxy group is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic properties of a molecule, including its metabolic stability and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and biological targets. The pyrrolidine-2,5-dione moiety is known to exhibit favorable interactions with various enzymes and receptors, making it a promising candidate for the development of drugs targeting neurological disorders, inflammation, and infectious diseases. The azetidinyl group, on the other hand, has been shown to enhance the solubility and bioavailability of related compounds, suggesting its potential role in improving drug delivery systems.

In the realm of medicinal chemistry, the synthesis of 1-({1-2-(2-fluorophenoxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione has been a subject of extensive research. The multi-step synthetic route involves careful manipulation of functional groups to achieve the desired architecture. Techniques such as nucleophilic substitution, cyclization, and protection-deprotection strategies have been employed to construct the complex framework of this molecule. The synthesis also highlights the importance of regioselectivity and stereocontrol in generating biologically active compounds.

The biological activity of this compound has been explored through various in vitro and in vivo studies. Initial investigations have revealed that it exhibits potent inhibitory effects on certain enzymes implicated in inflammatory pathways. The fluorophenoxy group has been identified as a key pharmacophore responsible for these inhibitory activities, suggesting its potential as a lead compound for further optimization. Additionally, preliminary toxicology studies have shown that this compound demonstrates acceptable safety profiles at relevant concentrations.

One of the most exciting aspects of this research is its potential application in addressing emerging therapeutic challenges. With the rise of antibiotic-resistant bacteria and the increasing prevalence of chronic diseases, there is a growing need for novel therapeutic agents. The unique structural features of 1-({1-2-(2-fluorophenoxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione make it an attractive candidate for developing drugs that can overcome existing limitations.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating knowledge from multiple fields, researchers can accelerate the discovery and optimization of new bioactive molecules. This compound serves as an excellent example of how structural innovation can lead to significant breakthroughs in drug discovery.

Looking ahead, future research on 1-({1-2-(2-fluorophenoxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione will likely focus on expanding its therapeutic applications and improving its pharmacological properties. Techniques such as structure-based drug design and high-throughput screening will be instrumental in identifying new derivatives with enhanced efficacy and reduced side effects. Additionally, exploring its potential in combination therapies may open up new avenues for treating complex diseases.

In conclusion,1-({1-2-(2-fluorophenoxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione represents a significant advancement in chemical biology with far-reaching implications for drug discovery. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover its full potential,this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.